Cas no 852141-91-4 (N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852141-91-4
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 6156317
• PubChem ID: 18553570
• Update Time: 2025-07-01

N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• AKOS024592162
• 852141-91-4
• N-[3-[2-acetyl-3-(2,5-dimethoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{3-[1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-(3-(1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• F0652-0262

• Inchi： 1S/C20H23N3O5S/c1-13(24)23-19(17-11-16(27-2)8-9-20(17)28-3)12-18(21-23)14-6-5-7-15(10-14)22-29(4,25)26/h5-11,19,22H,12H2,1-4H3
• InChI Key： OJPDIMZQJOXDCX-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(=C1)C1CC(C2C=C(C=CC=2OC)OC)N(C(C)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 852141-91-4)

N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 852141-91-4, represents a convergence of multiple biochemical and pharmacological interests, making it a subject of extensive research and development.

The molecular structure of N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is characterized by a pyrazole core appended with an acetyl group and a phenyl ring substituted with methoxy groups. This configuration not only imparts specific electronic and steric properties but also opens up a myriad of possibilities for interaction with biological targets. The presence of the sulfonamide moiety further enhances its potential as a pharmacophore, enabling it to engage with various enzymes and receptors in biological systems.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has emerged as a promising candidate in this domain due to its ability to interact with key molecular targets. Specifically, studies have indicated that this compound can exhibit inhibitory effects on certain enzymes implicated in disease progression.

The pyrazole scaffold is particularly noteworthy in medicinal chemistry due to its versatility and prevalence in bioactive molecules. Pyrazole derivatives are known for their ability to bind to heme-containing proteins and other macromolecules, making them effective in modulating various biological processes. The acetyl group in the structure of N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide not only contributes to the overall hydrophobicity but also serves as a point for further chemical modification, allowing for the development of analogs with enhanced pharmacological profiles.

The phenyl ring substituted with methoxy groups at the 2 and 5 positions adds another layer of complexity to the compound's interactions. These methoxy groups can participate in hydrogen bonding and other non-covalent interactions with biological targets, thereby influencing the compound's binding affinity and selectivity. This feature makes N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide a versatile tool for drug discovery efforts aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have been instrumental in understanding how N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylyphenyl}methanesulfonamide interacts with its target proteins. These studies have revealed that the compound can bind effectively to enzymes involved in disease pathways, suggesting its potential as a lead compound for further optimization.

In addition to its structural features, N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylyphenyl}methanesulfonamide has shown promise in preclinical studies. These studies have demonstrated its ability to modulate biological pathways in vitro and in vivo, providing evidence for its potential therapeutic applications. Specifically, the compound has been observed to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes.

The sulfonamide group is another critical feature of this compound that contributes to its pharmacological activity. Sulfonamides are well-known for their broad spectrum of biological activities and have been widely used in the development of drugs targeting various diseases. The sulfonamide moiety in N-{3-1-acetyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-hypertension}}methanesulfonamide is expected to enhance its interactions with biological targets by forming hydrogen bonds and participating in other non-covalent interactions.

The synthesis of N-{3-methylpyrazole}}methanesulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazole core followed by functionalization with the acetyl group and the phenyl ring substituted with methoxy groups. The introduction of the sulfonamide group is achieved through reaction with sulfur trioxide or other sulfonation agents.

The development of novel synthetic routes for this compound has been an area of active research. Researchers have explored various methodologies to improve the efficiency and scalability of its synthesis. These efforts have led to the identification of more streamlined synthetic pathways that minimize side reactions and maximize yield.

In conclusion, N-{3-methylpyrazole}}methanesulfonamide (CAS No. 852141 strong -91) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at modulating disease-related pathways. Recent research has highlighted its promising activities in preclinical models, paving the way for further exploration into its therapeutic potential.